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Compound of Interest

Compound Name: 3-Methyl-1-pentyn-3-ol

Cat. No.: B165628

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1-pentyn-3-ol, a tertiary acetylenic alcohol, is a versatile chemical compound with
significant applications across various scientific disciplines, including synthetic chemistry and
pharmacology. Historically recognized for its sedative and hypnotic properties, its modern utility
has expanded, establishing it as a valuable intermediate in the synthesis of complex molecules
and polymers. This guide provides an in-depth overview of its chemical identity, properties,
synthesis, and key applications relevant to research and drug development.

Chemical Identity and Properties

The fundamental identification and physicochemical properties of 3-Methyl-1-pentyn-3-ol are
summarized below.
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Property Value

IUPAC Name 3-methylpent-1-yn-3-ol[1]

CAS Number 77-75-8[1][2]

Molecular Formula CeH100[1]

Molecular Weight 98.14 g/mol [1]

Appearance Clejar, slightly yellow liquid or low melting
solid[2]

Boiling Point 121-122 °CJ[2]

Density 0.866 g/mL at 25 °C[2]

Refractive Index

n20/D 1.431[2]

Vapor Pressure

6.5 mmHg (20 °C)[3]

Flash Point

80 °F[4]

Synthesis of 3-Methyl-1-pentyn-3-ol

The primary industrial synthesis of 3-Methyl-1-pentyn-3-ol is achieved through the

ethynylation of methyl ethyl ketone. This reaction, a variant of the Favorskii reaction, involves

the nucleophilic addition of an acetylide to a ketone.

Experimental Protocol: Synthesis from Sodium
Acetylide and Methyl Ethyl Ketone

This protocol outlines a general method for the synthesis of 3-Methyl-1-pentyn-3-ol.

Materials:
e Sodium acetylide
e Absolute ether

o Dry methyl ethyl ketone
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e Ice

Acetic acid

Potash solution (potassium carbonate)

Anhydrous potassium carbonate
Procedure:

o A suspension of 5 parts of sodium acetylene in absolute ether is prepared in a reaction
vessel equipped with a stirrer and cooling apparatus.

» With continuous stirring and cooling with ice, 6 parts of dry methyl ethyl ketone is slowly
added dropwise to the suspension.[2]

» Upon completion of the addition, the reaction mixture is carefully poured into an excess of
acetic acid while maintaining ice cooling.[2]

e The resulting mixture is extracted with ether.

e The ether extract is washed with a solution of potash to neutralize and remove any residual
acetic acid.[2]

o The washed ether extract is then dried over anhydrous potassium carbonate.[2]

o The ether is removed via distillation, yielding the final product, 3-Methyl-1-pentyn-3-ol, as a
colorless oil with a boiling point of 120-121°C.[2]

Alternative Method: A solution of sodium acetylene in liquid ammonia can be effectively used as
an alternative to the ethereal suspension of sodium acetylene.[2]
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Synthesis Workflow of 3-Methyl-1-pentyn-3-ol

Click to download full resolution via product page

Caption: Synthesis Workflow of 3-Methyl-1-pentyn-3-ol.

Applications in Research and Drug Development

3-Methyl-1-pentyn-3-ol serves as a versatile building block in organic synthesis and has
several applications relevant to the pharmaceutical and materials science sectors.

¢ Intermediate in Drug Synthesis: It is a crucial reactant in the synthesis of more complex
pharmaceutical compounds. For instance, it is utilized in the preparation of 2,6,9-
trisubstituted purine-based Cyclin-Dependent Kinase (CDK) inhibitors, which are a class of
compounds investigated for their potential in cancer therapy.[5]

e Polymer Chemistry: The compound acts as an initiator in the ring-opening polymerization of
L-lactide, leading to the formation of polylactide (PLA) with a terminal propargyl group.[5]
This functionalized PLA can be further modified, making it a useful material in biomedical

applications.

o Chemical Synthesis: 3-Methyl-1-pentyn-3-ol is a reactant in the synthesis of a-methylene
cyclic carbonates through its reaction with carbon dioxide.[5]

» Historical Pharmaceutical Use: It was formerly used as a hypnotic and sedative agent.[1]
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 Industrial Applications: It has been employed as a stabilizer in chlorinated solvents, a
viscosity reducer, and an intermediate in the synthesis of isoprenoid chemicals.[2]

Logical Relationship Diagram

The following diagram illustrates the key applications of 3-Methyl-1-pentyn-3-ol in the
synthesis of other important chemical entities.

Applications of 3-Methyl-1-pentyn-3-ol in Synthesis
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Caption: Key Synthetic Applications of 3-Methyl-1-pentyn-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9506414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9506414/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3854314.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-1-pentyn-3-ol
https://en.wikipedia.org/wiki/Favorskii_rearrangement
https://www.sigmaaldrich.com/SG/en/product/aldrich/137561
https://www.benchchem.com/product/b165628#3-methyl-1-pentyn-3-ol-iupac-name-and-cas-number
https://www.benchchem.com/product/b165628#3-methyl-1-pentyn-3-ol-iupac-name-and-cas-number
https://www.benchchem.com/product/b165628#3-methyl-1-pentyn-3-ol-iupac-name-and-cas-number
https://www.benchchem.com/product/b165628#3-methyl-1-pentyn-3-ol-iupac-name-and-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165628?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

